Cas no 1309315-44-3 (3-(Furan-2-ylmethoxy)azetidine)

• Product Name: 3-(Furan-2-ylmethoxy)azetidine
• CAS No: 1309315-44-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5706558
• PubChem ID: 63107006
• Update Time: 2025-10-29

3-(Furan-2-ylmethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1309315-44-3
• EN300-1146193
• 3-(furan-2-ylmethoxy)azetidine
• AKOS012407827
• CS-0267815
• 3-[(furan-2-yl)methoxy]azetidine
• SCHEMBL1769008
• Azetidine, 3-(2-furanylmethoxy)-
• 3-(Furan-2-ylmethoxy)azetidine

• Inchi： 1S/C8H11NO2/c1-2-7(10-3-1)6-11-8-4-9-5-8/h1-3,8-9H,4-6H2
• InChI Key： WVHUJMXPKOCLDE-UHFFFAOYSA-N
• SMILES： O(CC1=CC=CO1)C1CNC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 219.6±35.0 °C(Predicted)
• pka: 9.58±0.40(Predicted)

Additional information on 3-(Furan-2-ylmethoxy)azetidine

Introduction to 3-(Furan-2-ylmethoxy)azetidine (CAS No. 1309315-44-3)

3-(Furan-2-ylmethoxy)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1309315-44-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in drug discovery and molecular recognition. The compound's core structure consists of an azetidine ring substituted with a furan-2-ylmethoxy group, which imparts distinct electronic and steric properties that make it a versatile intermediate in synthetic chemistry.

The furan-2-ylmethoxy moiety, in particular, plays a crucial role in modulating the reactivity and binding affinity of 3-(Furan-2-ylmethoxy)azetidine towards biological targets. Furan derivatives are well-documented for their involvement in various pharmacological processes, including enzyme inhibition and receptor interaction. The presence of this group in 3-(Furan-2-ylmethoxy)azetidine suggests that it may exhibit similar biological activities, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 3-(Furan-2-ylmethoxy)azetidine and biological targets. Studies have shown that the furan-2-ylmethoxy group can engage in hydrogen bonding and π-stacking interactions, which are critical for the design of high-affinity ligands. These insights have guided the development of novel derivatives with enhanced pharmacological properties, underscoring the importance of 3-(Furan-2-ylmethoxy)azetidine as a building block in drug design.

In addition to its pharmacological potential, 3-(Furan-2-ylmethoxy)azetidine has found applications in the synthesis of complex organic molecules. The azetidine ring is a versatile scaffold that can be functionalized in multiple ways, allowing for the creation of diverse chemical libraries. Researchers have leveraged this flexibility to develop new synthetic pathways that facilitate the preparation of other bioactive compounds. The compound's role as an intermediate in these processes highlights its significance in industrial-scale chemical synthesis.

The synthesis of 3-(Furan-2-ylmethoxy)azetidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices. The development of such methodologies underscores the compound's relevance in modern chemical research.

Recent studies have also explored the mechanistic aspects of reactions involving 3-(Furan-2-ylmethoxy)azetidine. By elucidating reaction pathways at a molecular level, scientists have gained valuable insights into how this compound interacts with other molecules. These findings have implications for both theoretical chemistry and practical applications, such as optimizing synthetic routes and designing new catalysts. The compound's behavior under different conditions provides a rich area for further investigation.

The biological activity of 3-(Furan-2-ylmethoxy)azetidine has been examined across various therapeutic areas. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, inflammation, and cancer treatment. While these findings are promising, further research is needed to validate these effects through rigorous preclinical and clinical trials. The compound's potential as a lead molecule underscores its importance in ongoing drug discovery efforts.

In conclusion, 3-(Furan-2-ylmethoxy)azetidine (CAS No. 1309315-44-3) represents a fascinating compound with broad applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features and potential biological activities make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of chemical-biological interactions continues to evolve, compounds like 3-(Furan-2-yli meth oxy) azetidine will undoubtedly play a pivotal role in shaping the future of medicine.